Cas no 380430-70-6 ((4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid)

• Product Name: (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid
• CAS No: 380430-70-6
• MF: C₁₁H₁₅BO₅
• MW: 238.044803857803
• MDL: MFCD03095144
• CID: 67944
• PubChem ID: 2773306
• Update Time: 2025-06-29

(4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid
• 4-(tert-Butoxycarboxy)benzeneboronic acid
• [4-[(2-methylpropan-2-yl)oxycarbonyloxy]phenyl]boronic acid
• 4-(tert-Butoxycarbonyl)phenylboronic acid
• 4-(tert-Butoxycarboxy)phenylboronic acid
• 4-t-Butoxycarboxyphenylboronic acid
• 4-TERT-BUTOXYCARBOXYPHENYLBORONIC ACID
• FT-0678862
• 380430-70-6
• (4-TERT-BUTOXYCARBOXYPHENYL)BORONIC ACID
• (4-((tert-Butoxycarbonyl)oxy)phenyl)boronicacid
• CS-0174839
• C11H15BO5
• AKOS016001109
• Carbonic acid, 4-boronophenyl 1,1-dimethylethyl ester
• MFCD03095144
• A823990
• PS-9723
• AB13526
• DTXSID301213366

• MDL： MFCD03095144
• Inchi： 1S/C11H15BO5/c1-11(2,3)17-10(13)16-9-6-4-8(5-7-9)12(14)15/h4-7,14-15H,1-3H3
• InChI Key： HZOYMUMPDHVQOH-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(B(O)O)=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 238.10100
• Monoisotopic Mass: 238.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2

Experimental Properties

• Density: 1.19
• Melting Point: 140-146
• Boiling Point: 381.4°Cat760mmHg
• Flash Point: 184.5°C
• Refractive Index: 1.515
• PSA: 75.99000
• LogP: 0.68030

(4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT, KEEP COLD
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid

Introduction to (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic Acid and Its Significance in Modern Chemical Research

(4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid, with the CAS number 380430-70-6, is a compound of significant interest in the field of organic synthesis and pharmaceutical development. This boronic acid derivative features a unique structural motif that makes it a valuable intermediate in various chemical transformations, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of a tert-butoxycarbonyl (Boc) protecting group on the phenolic oxygen not only enhances the stability of the boronic acid moiety but also provides a handle for further functionalization, making it an indispensable tool in synthetic chemistry.

The utility of this compound stems from its ability to participate in palladium-catalyzed cross-coupling reactions, which are fundamental to constructing complex molecular architectures. Boronic acids, in general, are well-known for their role as versatile reagents in these transformations due to their high reactivity and compatibility with a wide range of substrates. Specifically, (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid has been extensively employed in the synthesis of biaryl compounds, which are prevalent in many biologically active molecules.

In recent years, there has been a surge in research focused on developing more efficient and sustainable synthetic methodologies. The use of boronic acids as coupling partners has gained particular attention due to the mild reaction conditions required and the high yields obtained. A notable advancement in this area is the development of Buchwald-Hartwig amination reactions, where boronic acids serve as key intermediates in the formation of C-N bonds. The incorporation of (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid into these reactions has enabled the synthesis of complex nitrogen-containing heterocycles, which are crucial scaffolds in drug discovery.

The pharmaceutical industry has also recognized the importance of this compound. Its structural features make it an excellent candidate for further derivatization, allowing chemists to explore novel pharmacophores. For instance, researchers have utilized (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid to develop inhibitors targeting various enzymatic pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate biological processes without significant off-target effects.

One particularly exciting application is in the field of anticancer research. Boron-containing compounds have long been investigated for their potential as chemotherapeutic agents due to their ability to selectively target rapidly dividing cells. The use of (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid as a precursor has led to the development of novel boronated derivatives that exhibit potent antitumor activity. These derivatives have been shown to induce apoptosis in cancer cells while sparing healthy tissues, highlighting the therapeutic potential of this compound.

The synthesis of these boronated compounds often involves multi-step processes that require careful optimization. The protective group provided by the tert-butoxycarbonyl (Boc) moiety is particularly useful in this context, as it allows for selective deprotection under mild conditions without affecting other sensitive functional groups. This feature has made (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid a preferred choice for synthetic chemists working on complex molecular architectures.

In addition to its applications in pharmaceuticals, this compound has found utility in materials science. Boronic acids are known for their ability to form coordination complexes with metals, which can be exploited in the design of functional materials. For example, researchers have used (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid to develop metal-organic frameworks (MOFs) with tailored properties. These MOFs have potential applications in catalysis, gas storage, and separation technologies.

The environmental impact of chemical synthesis is another area where this compound has made significant contributions. Modern synthetic methodologies increasingly emphasize green chemistry principles, aiming to minimize waste and reduce hazardous byproducts. The use of boronic acids in cross-coupling reactions aligns well with these principles, as they typically proceed under mild conditions and with high atom economy. This makes (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid an environmentally friendly choice for synthetic chemists.

In conclusion, (4-((tert-Butoxycarbonyl)oxy)phenyl)boronic acid (CAS no 380430-70-6) is a versatile and valuable compound with wide-ranging applications in organic synthesis, pharmaceutical development, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel molecules with therapeutic or functional properties. As research continues to advance, it is likely that this compound will play an even greater role in shaping the future of chemical innovation.